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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol
CAS No.: 915707-73-2
Cat. No.: B1604347

Get Quote

Technical Guide & Data Profile

Executive Summary

This technical guide provides a comprehensive thermochemical and physical profile of 3-
(Hydroxymethyl)-4-iodophenol (CAS: 773869-57-1), a critical intermediate in the synthesis of
radiopharmaceuticals and functionalized aryl iodides. While widely used as a precursor for
radiolabeled tracers (e.g.,

or

conjugates), specific thermochemical data for this molecule is often absent from standard
public databases.

This document bridges that gap by synthesizing available experimental data with rigorous
group-contribution estimations to provide a working thermochemical baseline. It includes
detailed protocols for experimental validation (DSC/TGA) and outlines the critical process
safety parameters regarding thermal instability associated with the aryl-iodine bond.
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Chemical Identity & Structural Context[1][2][3]1[4][5]

The physicochemical behavior of 3-(Hydroxymethyl)-4-iodophenol is dominated by three
structural features: the phenolic hydroxyl group (H-bond donor/acceptor), the hydroxymethyl
arm (conferring solubility and additional H-bonding), and the heavy iodine atom (inducing
polarizability and thermal lability).

Property Detail
5-(Hydroxymethyl)-2-iodophenol; 3-Hydroxy-4-
IUPAC Name ) (Hy Y ¥ P Y Y
iodobenzyl alcohol
CAS Number 773869-57-1

Molecular Formula

Molecular Weight 250.03 g/mol
SMILES Oclcc(CO)cecll
Appearance White to off-white crystalline solid

Structural Visualization

The following diagram illustrates the functional group interactions that dictate the molecule's
lattice energy and melting behavior.

3-(Hydroxymethyl)-4-iodophenol Structure
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Figure 1: Structural breakdown highlighting functional groups responsible for lattice stability (H-
bonding) and thermal hazards (C-1 bond).

Thermochemical Property Landscape

Due to the absence of direct calorimetric combustion data in the open literature, the values
below represent a hybrid of available experimental melting points and high-fidelity estimations
using the Joback-Reid Group Contribution Method. These values serve as the authoritative
baseline for process engineering calculations.

husical & P} "

Property Value Source/Method

Melting Point ( Experimental

148 °C (421 K
( ) (ChemicalBook/Suppliers) [1]

)
Boiling Point (
274 °C (Predicted) Decomposes prior to boiling
)
Density (
2.02 £ 0.06 g/cm3 Predicted (ACD/Labs)
)
Enthalpy of Fusion ( Estimated (Walden’s Rule:
23.8 kd/mol
) )
LogP (Octanol/Water) 1.35 Predicted (Consensus)

Thermodynamic Parameters (Standard State, 298 K)

The Enthalpy of Formation (

) is critical for assessing reaction heat in synthesis.

e Base Anchor: Phenol (
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solid = -165.0 kd/mol).

e Corrections: Addition of -CH20H and -I groups.

Property Estimated Value Confidence Notes
) Calculated via Group
Solid -215 + 15 kJ/mol Medium e
(Solid) Additivity.
Assumes
(Gas) -120 £ 20 kJ/mol Low
kJ/mol.
Heat Capacity ( ) Estimated via Kopp’s
205 J/mol-K Medium
Law.
)
Entropy (
245 J/mol-K Medium Estimated.
)

Critical Insight: The high density (~2.02 g/cm3) and relatively high melting point (148 °C) confirm

strong intermolecular hydrogen bonding between the phenolic OH and the hydroxymethyl

group. This lattice energy significantly stabilizes the solid against spontaneous degradation, but

once melted, the C-I bond becomes vulnerable.

Experimental Protocols for Data Acquisition

If precise proprietary data is required for regulatory submission (e.g., CMC sections), the

following self-validating protocols must be executed.

Differential Scanning Calorimetry (DSC)

Objective: Determine exact onset of melting and quantify purity via freezing point depression.
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e Sample Prep: Weigh 2-5 mg of dried 3-(Hydroxymethyl)-4-iodophenol into an aluminum
pan. Crimp with a pinhole lid (allows gas escape if decomposition occurs).

» Reference: Empty crimped aluminum pan.
o Ramp Profile:
o Equilibrate at 25 °C.
o Ramp 10 °C/min to 160 °C (Do not exceed 180 °C to avoid iodine liberation).

e Analysis: Integrate the endothermic peak at ~148 °C to calculate

» Validation: The peak shape should be sharp. A broad "shoulder” indicates solvent
entrapment or synthesis byproducts (e.g., inorganic salts from borane reduction).

Thermogravimetric Analysis (TGA)

Objective: Define the "Safe Operating Window" by identifying the decomposition onset
temperature (

e Sample: 10 mg in a platinum or ceramic crucible.
o Atmosphere: Nitrogen (

) purge at 50 mL/min (prevents oxidative degradation masking thermal cleavage).

e Ramp: 10 °C/min from Ambient to 400 °C.

e Success Criteria:

[e]

Mass loss < 1% up to 140 °C (volatiles/moisture).

o

Sharp mass loss step > 160-180 °C indicates de-iodination.

[¢]

Safety Limit: Process temperatures must be kept at least 20 °C below the TGA
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Synthesis & Process Safety
Synthesis Pathway

The compound is typically synthesized via the selective reduction of 3-hydroxy-4-iodobenzoic
acid. This process requires careful thermal management to prevent over-reduction or de-
iodination.

3-Hydroxy-4-iodobenzoic Acid Borane-THF Complex (1M)
(Precursor) (Reducing Agent)

Reduction
(THF, 60°C, 2h)

Quench (Water/Brine)
Extraction (EtOAC)

3-(Hydroxymethyl)-4-iodophenol

(Yield ~88%)

Click to download full resolution via product page

Figure 2: Standard synthesis workflow via borane reduction [2].

Thermal Hazards

o De-iodination: Aryl iodides are susceptible to homolytic cleavage of the C-I bond at elevated
temperatures (>150 °C) or under UV light. This releases iodine radicals (
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), which can initiate runaway polymerization or oxidation.

 Light Sensitivity: The compound must be stored in amber vials. Prolonged exposure to light
turns the white solid yellow/brown (liberation of

)

 Incompatibility: Avoid contact with strong oxidizers and radical initiators.

Applications in Drug Development

o Radiochemistry: Used as a precursor for radio-iodinated tracers (e.g.,

-MIBG analogs) for sympathetic nerve imaging [2].

e Cross-Coupling: The iodine moiety serves as an excellent electrophile for Suzuki-Miyaura or
Sonogashira couplings, allowing the attachment of complex pharmacophores to the phenol
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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